Cas no 1190314-35-2 (5,7-Dimethyl-4-nitro indole)

• Product Name: 5,7-Dimethyl-4-nitro indole
• CAS No: 1190314-35-2
• MF: C₁₀H₁₀N₂O₂
• MW: 190.198602199554
• MDL: MFCD12962569
• CID: 841017
• PubChem ID: 53399659
• Update Time: 2025-04-19

5,7-Dimethyl-4-nitro indole Chemical and Physical Properties

Names and Identifiers

• 5,7-Dimethyl-4-nitro indole
• 5,7-dimethyl-4-nitro-1H-indole
• AKOS025149183
• MTODENNQRUCIFR-UHFFFAOYSA-N
• MFCD12962569
• DB-358710
• 5,7-Dimethyl-4-nitroindole
• DTXSID70694652
• CS-0179821
• SCHEMBL15364938
• 1190314-35-2
• 1H-Indole, 5,7-dimethyl-4-nitro-

• MDL： MFCD12962569
• Inchi： 1S/C10H10N2O2/c1-6-5-7(2)10(12(13)14)8-3-4-11-9(6)8/h3-5,11H,1-2H3
• InChI Key： MTODENNQRUCIFR-UHFFFAOYSA-N
• SMILES： [O-][N+](C1=C(C)C=C(C)C2=C1C=CN2)=O

Computed Properties

• Exact Mass: 190.0743
• Monoisotopic Mass: 190.074227566g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 239
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 61.6Ų

Experimental Properties

• Density: 1.300±0.06 g/cm3 (20 ºC 760 Torr),
• Solubility: Very slightly soluble (0.21 g/l) (25 º C),
• PSA: 58.93

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indoles